(S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)methoxy)-3-hydroxypropyl 2-amino-3-methylbutanoate

Catalog No.
S13487674
CAS No.
M.F
C15H24N6O6
M. Wt
384.39 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
(S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)metho...

Product Name

(S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)methoxy)-3-hydroxypropyl 2-amino-3-methylbutanoate

IUPAC Name

[(2S)-2-[(2-amino-6-oxo-1H-purin-9-yl)methoxymethoxy]-3-hydroxypropyl] (2R)-2-amino-3-methylbutanoate

Molecular Formula

C15H24N6O6

Molecular Weight

384.39 g/mol

InChI

InChI=1S/C15H24N6O6/c1-8(2)10(16)14(24)26-4-9(3-22)27-7-25-6-21-5-18-11-12(21)19-15(17)20-13(11)23/h5,8-10,22H,3-4,6-7,16H2,1-2H3,(H3,17,19,20,23)/t9-,10+/m0/s1

InChI Key

DVCUGHHGLKCBMT-VHSXEESVSA-N

Canonical SMILES

CC(C)C(C(=O)OCC(CO)OCOCN1C=NC2=C1N=C(NC2=O)N)N

Isomeric SMILES

CC(C)[C@H](C(=O)OC[C@H](CO)OCOCN1C=NC2=C1N=C(NC2=O)N)N

The compound (S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)methoxy)-3-hydroxypropyl 2-amino-3-methylbutanoate is a complex organic molecule with potential pharmacological significance. It features a purine base, which is a key structural component of nucleic acids, linked to a hydroxypropyl chain and an amino acid moiety. The presence of both amino and hydroxy functional groups suggests that this compound may exhibit diverse chemical reactivity and biological interactions.

In Living Things - Biology LibreTexts" class="citation ml-xs inline" data-state="closed" href="https://bio.libretexts.org/Bookshelves/Human_Biology/Human_Biology_(Wakim_and_Grewal)/03:_Chemistry_of_Life/3.10:_Chemical_Reactions_in_Living_Things" rel="nofollow noopener" target="_blank"> .
  • Enzymatic Reactions: Given its structure, this compound could be a substrate for enzymatic reactions, particularly those involving transferases or hydrolases, which are prevalent in metabolic pathways

    The biological activity of (S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)methoxy)-3-hydroxypropyl 2-amino-3-methylbutanoate is likely influenced by its structural components. Compounds with purine bases often exhibit significant pharmacological properties, including:

    • Antiviral Activity: Many purine derivatives are known to inhibit viral replication.
    • Antitumor Activity: Some compounds with similar structures have shown promise in cancer therapy by interfering with nucleic acid synthesis .
    • Enzyme Inhibition: This compound may act as an inhibitor for specific enzymes involved in nucleotide metabolism or signal transduction pathways.

  • The synthesis of this compound can be approached through several methodologies:

    • Stepwise Synthesis: This involves the sequential assembly of the purine base, hydroxypropyl chain, and amino acid component. Each step can utilize specific reagents to facilitate bond formation.
    • Solid-phase Synthesis: A method that allows for the attachment of the initial building blocks to a solid support, enabling purification and further reaction steps without extensive isolation procedures.
    • Microwave-assisted Synthesis: This technique can enhance reaction rates and yields by providing uniform heating, which is particularly useful in peptide synthesis and modifications.

    The potential applications of this compound include:

    • Pharmaceutical Development: Due to its structural features, it may serve as a lead compound in drug discovery targeting viral infections or cancer.
    • Biochemical Research: Used as a probe in studies investigating enzyme activity or metabolic pathways involving purines.
    • Nutraceuticals: Its amino acid components may contribute to formulations aimed at enhancing health or performance.

    Interaction studies are essential to understand how this compound behaves in biological systems:

    • Binding Affinity Studies: Investigating how well the compound binds to specific receptors or enzymes can reveal its potential therapeutic uses.
    • Metabolic Profiling: Understanding how this compound is metabolized within organisms can inform dosage and efficacy in therapeutic contexts .
    • Toxicity Assessments: Evaluating any adverse effects associated with the compound will be crucial for its development as a pharmaceutical agent.

    Several compounds share structural similarities with (S)-(R)-2-(((2-Amino-6-oxo-1H-purin-9(6H)-yl)methoxy)methoxy)-3-hydroxypropyl 2-amino-3-methylbutanoate, including:

    Compound NameStructure FeaturesBiological Activity
    AdenosinePurine base + riboseAntiviral, cardioprotective
    GuanosinePurine base + riboseAntiviral, signaling molecule
    CaffeineMethylxanthineStimulant, bronchodilator

    Uniqueness: The specific combination of methoxy groups and the hydroxypropyl chain distinguishes this compound from others. The presence of both an amino acid and a purine derivative suggests unique metabolic pathways and potential interactions that are not present in simpler compounds like adenosine or guanosine.

    XLogP3

    -1.6

    Hydrogen Bond Acceptor Count

    9

    Hydrogen Bond Donor Count

    4

    Exact Mass

    384.17573251 g/mol

    Monoisotopic Mass

    384.17573251 g/mol

    Heavy Atom Count

    27

    Explore Compound Types